![molecular formula C9H7NO3 B556497 5-Hydroxyindole-2-carboxylic acid CAS No. 21598-06-1](/img/structure/B556497.png)
5-Hydroxyindole-2-carboxylic acid
Overview
Description
5-Hydroxyindole-2-carboxylic acid is an indolyl carboxylic acid . It is a competitive antagonist of potentiation by glycine at the N-methyl-D-aspartate receptors that have been linked to neuronal death, associated with afflictions such as stroke and epilepsy .
Synthesis Analysis
This compound can be synthesized as part of the preparation of indole C5-O-substituted seco-cyclopropylindole analogs, which are potential anticancer agents . It can also be used in the microwave combinatorial synthesis of indolic arylpiperazine derivatives as ligands for 5-HT1A, 5-HT2A, and 5-HT2C receptors .Molecular Structure Analysis
The molecular formula of this compound is C9H7NO3 . Its molecular weight is 177.16 . The SMILES string representation of its structure is Oc1ccc2[nH]c(cc2c1)C(O)=O .Chemical Reactions Analysis
This compound, when oxidized with KMnO4, yields pyrrole-2,3,5-tricarboxylic acid .Physical And Chemical Properties Analysis
This compound is a light yellow to beige crystalline powder . It is soluble in a chloroform/ethanol (1:1) mixture at 50 mg/mL, yielding a clear to slightly hazy, yellow to brown solution .Scientific Research Applications
Synthesis of Hydroxyindole Derivatives : A method for the synthesis of various hydroxyindole derivatives, including 5-Hydroxyindole-2-carboxylic acid, was developed, highlighting its significance in biology and medicine, particularly in the metabolism of indole compounds in plants and animals (Marchelli, Hutzinger, & Heacock, 1969).
Use in Medical Diagnostics : this compound was used as an internal standard in an automated method for measuring urinary 5-Hydroxyindole-3-acetic acid, which is useful in diagnosing and monitoring patients with carcinoid tumors and studying serotonin metabolism in various disorders (Mulder et al., 2005).
Electronic Spectroscopy Studies : The electronic absorption and fluorescence spectra of this compound and its methyl ester were studied, providing insights into its prototropic species formed in the ground and excited singlet states (Phaniraj, Sinha, & Dogra, 1986).
Identification in Biological Samples : Two isomeric metabolites, 5-Hydroxy-6-methoxyindole-2-carboxylic and 5-Methoxy-6-hydroxyindole-2-carboxylic acids, were identified in melanotic urine, indicating its role as a potential biomarker for certain conditions (Duchoň & Matouš, 1967).
Electrochemical Detection Methods : A study on electrochemical methods for the detection of 5-Hydroxyindole acetic acid, using an oxidized glassy carbon electrode, demonstrates the relevance of 5-Hydroxyindole derivatives in medical diagnostics (Liu et al., 2016).
Metabolism Studies in Liver Homogenate : The metabolism of 5-Hydroxytryptamine in the nuclear fraction of rat liver homogenate produced 5-Hydroxyindole-3-carboxylic acid among other metabolites, underscoring its importance in biochemical pathways (Kveder & Iskrić, 1965).
Mechanism of Action
Target of Action
5-Hydroxyindole-2-carboxylic acid (5-HICA) is a derivative of indole, a metabolite produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . It has been identified as a competitive antagonist of potentiation by glycine at the N-methyl-D-aspartate receptors (NMDARs) . These receptors have been linked to neuronal death, associated with afflictions such as stroke and epilepsy .
Mode of Action
5-HICA interacts with its targets, primarily NMDARs, by acting as a competitive antagonist . This means it competes with glycine for the same binding site on the receptor, thereby inhibiting the potentiation effect of glycine on NMDARs .
Biochemical Pathways
5-HICA is a product of the metabolism of tryptophan, an essential amino acid, by intestinal microorganisms . It is part of the indole metabolic pathway, which plays a crucial role in maintaining intestinal homeostasis and impacting liver metabolism and the immune response . Indole and its derivatives, including 5-HICA, exert a variety of local and heterotopic biological effects by circulating in the plasma .
Pharmacokinetics
It is known that the compound is soluble in a chloroform/ethanol (1:1) mixture, suggesting it may have good bioavailability .
Result of Action
The primary result of 5-HICA’s action is the inhibition of the potentiation effect of glycine on NMDARs . This can lead to a decrease in neuronal death, which is beneficial in conditions such as stroke and epilepsy . Additionally, 5-HICA and other indole derivatives maintain intestinal homeostasis and impact liver metabolism and the immune response .
Action Environment
The action of 5-HICA is influenced by the gut microbiota, which is involved in its production from tryptophan . Dietary intake can influence gut microbiota and the related indole metabolism . Therefore, diet and the composition of the gut microbiota can be considered environmental factors that influence the action, efficacy, and stability of 5-HICA .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
5-Hydroxyindole-2-carboxylic acid plays a crucial role in several biochemical reactions. It is involved in the oxidation process with potassium permanganate (KMnO4), yielding pyrrole-2,3,5-tricarboxylic acid . This compound interacts with various enzymes and proteins, including tryptophanase, which catalyzes the conversion of tryptophan to indole derivatives . Additionally, this compound is used in the preparation of indolic arylpiperazine derivatives, which act as ligands for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT2C) .
Cellular Effects
This compound has notable effects on different cell types and cellular processes. It influences intestinal motility by acting on L-type calcium channels located on colonic smooth muscle cells . This action results in the acceleration of gut contractility and an increase in serotonin production in enterochromaffin cells . Furthermore, this compound is involved in the regulation of gene expression and cellular metabolism through its interactions with nuclear receptors and other signaling molecules .
Molecular Mechanism
The molecular mechanism of this compound involves several key interactions at the molecular level. It acts as a competitive antagonist of potentiation by glycine at N-methyl-D-aspartate (NMDA) receptors, which are linked to neuronal death in conditions such as stroke and epilepsy . Additionally, this compound binds to various biomolecules, influencing enzyme activity and gene expression . These interactions contribute to its overall biochemical effects and therapeutic potential.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard conditions, but its activity may degrade over extended periods or under specific environmental conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro and in vivo models .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it can stimulate intestinal motility and enhance serotonin production . At higher doses, it may exhibit toxic or adverse effects, including disruptions in cellular signaling pathways and metabolic processes . These dosage-dependent effects highlight the importance of careful dosage regulation in experimental and therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It is a product of the microbial metabolism of tryptophan, catalyzed by the enzyme tryptophanase . This compound can further participate in the synthesis of various indole derivatives, which play roles in maintaining intestinal homeostasis and impacting liver metabolism . The interactions with enzymes and cofactors in these pathways influence metabolic flux and metabolite levels.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation are influenced by these interactions, affecting its overall bioavailability and activity .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms ensure that the compound exerts its effects in the appropriate cellular context, contributing to its biochemical and therapeutic properties.
properties
IUPAC Name |
5-hydroxy-1H-indole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c11-6-1-2-7-5(3-6)4-8(10-7)9(12)13/h1-4,10-11H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIMHWDJKNOMNLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C=C(N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50175959 | |
Record name | 5-Hydroxyindole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21598-06-1 | |
Record name | 5-Hydroxyindole-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21598-06-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Hydroxyindole-2-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021598061 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 21598-06-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=117338 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Hydroxyindole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-hydroxyindole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.411 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 5-HYDROXYINDOLE-2-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5XP5R85YFD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 5-Hydroxyindole-2-carboxylic acid interact with the histamine 3 receptor (H3R) and what are the downstream effects?
A: While the provided abstracts don't delve into the precise molecular mechanism of action, they indicate that this compound amide derivatives act as inverse agonists of the H3R. [] Inverse agonists bind to the receptor and reduce its constitutive activity, as opposed to agonists that activate the receptor. This H3R modulation has been linked to reduced food intake and potential weight loss in animal models. []
Q2: What is the structural characterization of this compound, including its molecular formula, weight, and spectroscopic data?
A2: The provided abstracts do not include this specific information. For a complete structural characterization, refer to chemical databases like PubChem or ChemSpider.
Q3: Can you elaborate on the Structure-Activity Relationship (SAR) of this compound derivatives and how modifications affect their activity as H3R inverse agonists?
A: Research on this compound amides revealed key SAR insights: Modifications influencing lipophilicity, artificial membrane permeation, and basicity were interconnected with microsomal clearance and hERG affinity. [] This suggests that fine-tuning these physicochemical properties through structural modifications is crucial for optimizing both the pharmacokinetic and pharmacodynamic profiles of these potential H3R inverse agonists.
Q4: Are there any known analytical methods used to characterize and quantify this compound and its derivatives?
A: One of the abstracts mentions utilizing High-Performance Liquid Chromatography (HPLC) for the separation and quantification of this compound oxidation products, specifically thiazole-4,5-dicarboxylic acid (TDCA). [] This suggests that HPLC, potentially coupled with suitable detection methods, could be employed for analyzing the compound itself.
Q5: The research mentions this compound being a component of lens pigments. Can you elaborate on this and its significance?
A: Analysis of human lens pigments revealed the presence of both pyrrole-2,3,5-tricarboxylic acid (PTCA) and TDCA, with TDCA levels increasing with pigmentation. [] As TDCA is a marker of pheomelanin, a type of melanin pigment, this finding suggests that pheomelanin, and therefore this compound, is a component of human lens pigments. This highlights a potential link between this compound and the development of lens pigmentation and potentially age-related ocular changes.
Q6: What is known about the stability and formulation of this compound and its derivatives?
A: While the abstracts don't directly address stability and formulation, one study mentions the impact of structural modifications on microsomal clearance. [] This suggests that strategies to enhance the stability and metabolic stability of this compound derivatives are likely being explored, potentially through formulation approaches or further chemical modifications.
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